Cas no 52418-07-2 (Cochlearine)

• Product Name: Cochlearine
• CAS No: 52418-07-2
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 936878
• PubChem ID: 261618
• Update Time: 2025-04-19

Cochlearine Chemical and Physical Properties

Names and Identifiers

• (8-methyl-8-azabicyclo[3.2.1]octan-3-yl) 3-hydroxybenzoate
• Cochlearine
• MLS002695240
• 8-methyl-8-azabicyclo[3.2.1]oct-3-yl 3-hydroxybenzoate
• NSC94261
• SMR001561148
• Q27106199
• AKOS040734795
• FS-6684
• DTXSID60294105
• CHEBI:3802
• AC1L65PG
• NSC-94261
• AC1Q625G
• 52418-07-2
• CHEMBL1904999
• 8-Methyl-8-azabicyclo[3.2.1]octan-3-yl 3-hydroxybenzoate

• Inchi： 1S/C15H19NO3/c1-16-11-5-6-12(16)9-14(8-11)19-15(18)10-3-2-4-13(17)7-10/h2-4,7,11-12,14,17H,5-6,8-9H2,1H3
• InChI Key： OJADCNKLFKWRHJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)O)=O)C1CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 261.13657
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8

Experimental Properties

• Color/Form: Powder
• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters